Cas no 1042796-32-6 (3-[(3-Methyl-1,2,4-oxadiazol-5-yl)methoxy]benzoic acid)

3-[(3-Methyl-1,2,4-oxadiazol-5-yl)methoxy]benzoic acid is a synthetic organic compound featuring a benzoic acid core substituted with a 3-methyl-1,2,4-oxadiazole moiety via a methoxy linker. This structure confers unique physicochemical properties, making it valuable in pharmaceutical and agrochemical research. The oxadiazole ring enhances metabolic stability and bioavailability, while the carboxylic acid group allows for further functionalization. Its well-defined molecular architecture is advantageous for structure-activity relationship (SAR) studies, particularly in designing enzyme inhibitors or receptor modulators. The compound’s purity and consistent synthesis ensure reliability in experimental applications. Suitable for use in medicinal chemistry, it serves as a versatile intermediate for developing bioactive molecules.

3-[(3-Methyl-1,2,4-oxadiazol-5-yl)methoxy]benzoic acid structure

1042796-32-6 structure

Product Name:3-[(3-Methyl-1,2,4-oxadiazol-5-yl)methoxy]benzoic acid

CAS No:1042796-32-6

MF:C₁₁H₁₀N₂O₄

MW:234.2081

CID:5095715

Update Time:2025-06-09

3-[(3-Methyl-1,2,4-oxadiazol-5-yl)methoxy]benzoic acid Chemical and Physical Properties

Names and Identifiers

- 3-[(3-methyl-1,2,4-oxadiazol-5-yl)methoxy]benzoic acid
- 3-((3-methyl-1,2,4-oxadiazol-5-yl)methoxy)benzoic acid
- BBL032380
- STL253073
- benzoic acid, 3-[(3-methyl-1,2,4-oxadiazol-5-yl)methoxy]-
- 3-[(3-Methyl-1,2,4-oxadiazol-5-yl)methoxy]benzoic acid
- Inchi： 1S/C11H10N2O4/c1-7-12-10(17-13-7)6-16-9-4-2-3-8(5-9)11(14)15/h2-5H,6H2,1H3,(H,14,15)
- InChI Key： APLUCKKOWGIGJR-UHFFFAOYSA-N
- SMILES： O(C([H])([H])C1=NC(C([H])([H])[H])=NO1)C1=C([H])C([H])=C([H])C(C(=O)O[H])=C1[H]

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 17
Rotatable Bond Count: 4
Complexity: 274
XLogP3: 1.6
Topological Polar Surface Area: 85.4

3-[(3-Methyl-1,2,4-oxadiazol-5-yl)methoxy]benzoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
A2B Chem LLC	AU99105-500mg	3-((3-methyl-1,2,4-oxadiazol-5-yl)methoxy)benzoic acid	1042796-32-6	95%	500mg	$467.00	2024-04-20
A2B Chem LLC	AU99105-1g	3-((3-methyl-1,2,4-oxadiazol-5-yl)methoxy)benzoic acid	1042796-32-6	95%	1g	$509.00	2024-04-20
A2B Chem LLC	AU99105-5g	3-((3-methyl-1,2,4-oxadiazol-5-yl)methoxy)benzoic acid	1042796-32-6	95%	5g	$995.00	2024-04-20
A2B Chem LLC	AU99105-10g	3-((3-methyl-1,2,4-oxadiazol-5-yl)methoxy)benzoic acid	1042796-32-6	95%	10g	$1412.00	2024-04-20
A2B Chem LLC	AU99105-25g	3-((3-methyl-1,2,4-oxadiazol-5-yl)methoxy)benzoic acid	1042796-32-6	95%	25g	$2384.00	2024-04-20